3-[4-Acetyl-5-(3-methoxyphenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2,7-dimethylimidazo[1,2-a]pyridine

• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 1-[5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-(3-methoxyphenyl)-2H-1,3,4-oxadiazol-3-yl]ethanone
• InChI: InChI=1S/C20H20N4O3/c1-12-8-9-23-17(10-12)21-13(2)18(23)19-22-24(14(3)25)20(27-19)15-6-5-7-16(11-15)26-4/h5-11,20H,1-4H3
• InChI Key: IAXLUVBYFHPHKM-UHFFFAOYSA-N
• SMILES: CC1=CC2=NC(=C(N2C=C1)C3=NN(C(O3)C4=CC(=CC=C4)OC)C(=O)C)C

Description

3-[4-Acetyl-5-(3-methoxyphenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2,7-dimethylimidazo[1,2-a]pyridine, commonly known as ADMP, is a synthetic compound that has recently gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. ADMP is a heterocyclic compound that contains two nitrogen atoms and a five-membered ring, making it an interesting target for drug discovery.

Mechanism of Action

The mechanism of action of ADMP is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body. It has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
ADMP has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential anti-cancer agent. It has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, ADMP has been shown to have anti-viral effects, making it a potential treatment for viral infections such as HIV and hepatitis C.

Advantages and Limitations for Lab Experiments

One of the advantages of ADMP is that it can be synthesized relatively easily in a laboratory setting. Additionally, it has been shown to have a range of potential therapeutic applications, making it a promising target for drug discovery. However, one limitation of ADMP is that its mechanism of action is not fully understood, which makes it difficult to predict its potential side effects and interactions with other drugs.

Future Directions

There are a number of potential future directions for research on ADMP. One area of interest is its potential use as an anti-cancer agent. Further research is needed to determine its efficacy in different types of cancer and to develop more effective delivery methods. Additionally, research is needed to better understand its mechanism of action and potential side effects, which could lead to the development of more targeted therapies. Finally, research is needed to explore the potential use of ADMP in combination with other drugs, which could lead to more effective treatments for a range of diseases.

Synthesis Methods

The synthesis of ADMP involves the condensation of 2,7-dimethylimidazo[1,2-a]pyridine with 4-acetyl-5-(3-methoxyphenyl)-4,5-dihydro-1,3,4-oxadiazole in the presence of a base catalyst. The process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

ADMP has been studied extensively for its potential use as a therapeutic agent in the treatment of various diseases. Research has shown that ADMP has anti-inflammatory, anti-tumor, and anti-viral properties. It has also been shown to inhibit the activity of certain enzymes, making it a potential target for drug discovery.